Cas no 2877668-64-7 (N-[1-(cyclobutylmethyl)piperidin-4-yl]cyclobutanecarboxamide)

N-[1-(cyclobutylmethyl)piperidin-4-yl]cyclobutanecarboxamide is a synthetic organic compound featuring a piperidine core substituted with a cyclobutylmethyl group at the nitrogen position and a cyclobutanecarboxamide moiety at the 4-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The cyclobutyl groups enhance conformational rigidity, potentially improving binding affinity and selectivity in target interactions. Its well-defined molecular framework allows for precise modifications, facilitating structure-activity relationship (SAR) studies. The compound’s stability and synthetic accessibility further support its utility in developing pharmacologically active agents, particularly in central nervous system (CNS) or receptor-targeted therapeutics.
N-[1-(cyclobutylmethyl)piperidin-4-yl]cyclobutanecarboxamide structure
2877668-64-7 structure
Product Name:N-[1-(cyclobutylmethyl)piperidin-4-yl]cyclobutanecarboxamide
CAS No:2877668-64-7
MF:C15H26N2O
MW:250.379744052887
CID:5307885
PubChem ID:165432497
Update Time:2025-05-20

N-[1-(cyclobutylmethyl)piperidin-4-yl]cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-(cyclobutylmethyl)piperidin-4-yl]cyclobutanecarboxamide
    • F6806-6155
    • 2877668-64-7
    • AKOS040881106
    • N-[1-(Cyclobutylmethyl)-4-piperidinyl]cyclobutanecarboxamide
    • Inchi: 1S/C15H26N2O/c18-15(13-5-2-6-13)16-14-7-9-17(10-8-14)11-12-3-1-4-12/h12-14H,1-11H2,(H,16,18)
    • InChI Key: WZQXAMYKJOAVQO-UHFFFAOYSA-N
    • SMILES: C1(C(NC2CCN(CC3CCC3)CC2)=O)CCC1

Computed Properties

  • Exact Mass: 250.204513457g/mol
  • Monoisotopic Mass: 250.204513457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.07±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 423.4±34.0 °C(Predicted)
  • pka: 15.58±0.20(Predicted)

N-[1-(cyclobutylmethyl)piperidin-4-yl]cyclobutanecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6806-6155-2μmol
N-[1-(cyclobutylmethyl)piperidin-4-yl]cyclobutanecarboxamide
2877668-64-7
2μmol
$85.5 2023-09-07
Life Chemicals
F6806-6155-5μmol
N-[1-(cyclobutylmethyl)piperidin-4-yl]cyclobutanecarboxamide
2877668-64-7
5μmol
$94.5 2023-09-07
Life Chemicals
F6806-6155-10μmol
N-[1-(cyclobutylmethyl)piperidin-4-yl]cyclobutanecarboxamide
2877668-64-7
10μmol
$103.5 2023-09-07
Life Chemicals
F6806-6155-20μmol
N-[1-(cyclobutylmethyl)piperidin-4-yl]cyclobutanecarboxamide
2877668-64-7
20μmol
$118.5 2023-09-07
Life Chemicals
F6806-6155-1mg
N-[1-(cyclobutylmethyl)piperidin-4-yl]cyclobutanecarboxamide
2877668-64-7
1mg
$81.0 2023-09-07
Life Chemicals
F6806-6155-2mg
N-[1-(cyclobutylmethyl)piperidin-4-yl]cyclobutanecarboxamide
2877668-64-7
2mg
$88.5 2023-09-07
Life Chemicals
F6806-6155-3mg
N-[1-(cyclobutylmethyl)piperidin-4-yl]cyclobutanecarboxamide
2877668-64-7
3mg
$94.5 2023-09-07
Life Chemicals
F6806-6155-4mg
N-[1-(cyclobutylmethyl)piperidin-4-yl]cyclobutanecarboxamide
2877668-64-7
4mg
$99.0 2023-09-07
Life Chemicals
F6806-6155-5mg
N-[1-(cyclobutylmethyl)piperidin-4-yl]cyclobutanecarboxamide
2877668-64-7
5mg
$103.5 2023-09-07
Life Chemicals
F6806-6155-10mg
N-[1-(cyclobutylmethyl)piperidin-4-yl]cyclobutanecarboxamide
2877668-64-7
10mg
$118.5 2023-09-07

Additional information on N-[1-(cyclobutylmethyl)piperidin-4-yl]cyclobutanecarboxamide

Professional Introduction to N-[1-(cyclobutylmethylpiperidin-4-yl)cyclobutanecarboxamide (CAS No: 2877668-64-7)

N-[1-(cyclobutylmethylpiperidin-4-yl)cyclobutanecarboxamide, with the CAS number 2877668-64-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its unique structural framework, which combines a cyclobutylmethyl group with a piperidine ring, further modified by a cyclobutanecarboxamide moiety. The precise arrangement of these functional groups not only contributes to the compound's distinct chemical properties but also opens up a wide array of potential applications in medicinal chemistry.

The cyclobutylmethyl substituent in the molecule imparts a rigid, three-dimensional structure, which can be crucial for optimizing binding interactions with biological targets. This structural feature is particularly relevant in the design of enzyme inhibitors and receptor modulators, where spatial constraints often dictate efficacy. The piperidine ring, a common pharmacophore in many bioactive molecules, enhances solubility and metabolic stability, making it an attractive scaffold for drug-like compounds. Together, these elements contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of N-[1-(cyclobutylmethylpiperidin-4-yl)cyclobutanecarboxamide with unprecedented accuracy. These studies suggest that the compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. For instance, preliminary computational analyses indicate that this molecule may have inhibitory effects on certain kinases, which are known to be implicated in cancer progression. Such findings have spurred interest in exploring its potential as an anti-cancer agent.

In vitro studies have begun to unravel the mechanistic aspects of N-[1-(cyclobutylmethylpiperidin-4-yl)cyclobutanecarboxamide, providing valuable insights into its biological activity. These experiments have revealed that the compound can modulate the activity of specific enzymes by binding to their active sites, thereby disrupting normal cellular processes. The cyclobutanecarboxamide moiety appears to play a pivotal role in this interaction, likely through hydrogen bonding and hydrophobic interactions with key residues in the target protein. Such detailed understanding of its mode of action is essential for optimizing its therapeutic potential and minimizing off-target effects.

The synthesis of N-[1-(cyclobutylmethylpiperidin-4-yl)cyclobutanecarboxamide presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the cycloalkyl and piperidine moieties with high precision. These advancements not only improve yield but also enhance the overall efficiency of the synthetic process, making it more suitable for industrial applications.

The pharmacological profile of N-[1-(cyclobutylmethylpiperidin-4-yl)cyclobutanecarboxamide is further illuminated by its interaction with biological membranes. Studies using model membrane systems have demonstrated that this compound can influence membrane fluidity and permeability, suggesting potential applications in treating neurological disorders where membrane dynamics play a critical role. Additionally, its ability to cross the blood-brain barrier has been explored, indicating that it may serve as a candidate for central nervous system (CNS) drug development.

Emerging research also highlights the compound's potential in addressing inflammatory diseases. Preclinical data suggest that N-[1-(< strong>cyclobutylmethyl piperidin-4-yl )cycлобутанекарбоксамид ] can modulate inflammatory pathways by interacting with specific cytokine receptors and transcription factors. This capability makes it an attractive candidate for developing novel anti-inflammatory therapies that target underlying mechanisms rather than just symptoms.

The environmental impact and biodegradability of N-[1-(cyclobutylmethyl)piperidin-4-yl)cyclobutanecarboxamide are also areas of growing interest. Preliminary assessments indicate that the compound exhibits moderate persistence under aerobic conditions but degrades relatively quickly under anaerobic conditions. This balance suggests that while it may require careful handling during industrial use, it is not likely to pose significant long-term environmental risks if disposed of properly.

In conclusion, N-[1-(cycлобутылметил

пиперидин-4-ил)cиклобутанекарбоксамид

] represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features, coupled with promising preclinical data, make it a valuable candidate for further exploration in various therapeutic areas. As research continues to uncover more about its properties and potential applications, this compound is poised to make significant contributions to modern medicine.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.